Cas no 94023-73-1 (Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro-)

Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro- structure
94023-73-1 structure
Product Name:Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro-
CAS No:94023-73-1
MF:C16H11Cl3O6
MW:405.61394238472
CID:805160
PubChem ID:3023350
Update Time:2025-04-19

Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro-
    • 4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichlorobenzoic acid
    • SCHEMBL9622885
    • DTXSID20240325
    • RD9L9B3C2Z
    • Benzoic acid, 4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro-
    • 94023-73-1
    • NS00039926
    • EINECS 301-672-0
    • 4-(2-(4-Carboxy-2-chlorophenoxy)ethoxy)-3,5-dichlorobenzoic acid
    • Inchi: 1S/C16H11Cl3O6/c17-10-5-8(15(20)21)1-2-13(10)24-3-4-25-14-11(18)6-9(16(22)23)7-12(14)19/h1-2,5-7H,3-4H2,(H,20,21)(H,22,23)
    • InChI Key: AUXZGERXVFLLTE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=C(C=1OCCOC1C=CC(C(=O)O)=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 403.962
  • Monoisotopic Mass: 403.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.564
  • Boiling Point: 595.3°Cat760mmHg
  • Flash Point: 313.8°C
  • Refractive Index: 1.631
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